5-ethynylfuran-2-carbonitrile
Overview
Description
5-ethynylfuran-2-carbonitrile is a useful research compound. Its molecular formula is C7H3NO and its molecular weight is 117.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-ethynylfuran-2-carbonitrile involves the reaction of furan-2-carboxylic acid with ethynyl magnesium bromide followed by dehydration of the resulting alcohol.", "Starting Materials": [ "Furan-2-carboxylic acid", "Ethynyl magnesium bromide", "Diethyl ether", "Sodium sulfate", "Sodium chloride", "Magnesium sulfate", "Sodium hydroxide", "Sulfuric acid" ], "Reaction": [ "Add furan-2-carboxylic acid to a solution of ethynyl magnesium bromide in diethyl ether", "Stir the mixture at room temperature for several hours", "Add a solution of sodium sulfate and sodium chloride to the reaction mixture to quench the excess Grignard reagent", "Extract the organic layer with diethyl ether", "Dry the organic layer over magnesium sulfate", "Concentrate the organic layer under reduced pressure to obtain the alcohol", "Add sodium hydroxide to the alcohol and heat the mixture to effect dehydration", "Acidify the reaction mixture with sulfuric acid to obtain the final product" ] } | |
CAS No. |
2354574-48-2 |
Molecular Formula |
C7H3NO |
Molecular Weight |
117.1 |
Purity |
95 |
Origin of Product |
United States |
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